94-34-8

Propanenitrile, 3-(methylphenylamino)-

In Stock

• CAS RN:
• 94-34-8

• Formula:
• C10H12N2

• InChI:
• InChI=1S/C10H12N2/c1-12(9-5-8-11)10-6-3-2-4-7-10/h2-4,6-7H,5,9H2,1H3

• InChIKey:
• IXXLKTZOCSRXEM-UHFFFAOYSA-N

• Propanenitrile, 3-(methylphenylamino)-, also known as Propanenitrile, 3-(methylphenylamino)-, is a useful research compound. Its molecular formula is C10H12N2 and its molecular weight is 160.22 g/mol. The purity is usually 95%.

1,1-Difluoro-2-vinylcyclopropane

In Stock

• CAS RN:
• 694-34-8

• Formula:
• C5H6F2

• InChI:
• InChI=1S/C5H6F2/c1-2-4-3-5(4,6)7/h2,4H,1,3H2

• InChIKey:
• QCLGRUGHFNFAFX-UHFFFAOYSA-N

• 1,1-Difluoro-2-vinylcyclopropane is a useful research compound. Its molecular formula is C5H6F2 and its molecular weight is 104.1 g/mol. The purity is usually 95%.

2,2,4,4,6,6,8,8-Octapyrrolidin-1-yl-1,3,5,7-tetraza-2lambda5,4lambda5,6lambda5,8lambda5-tetraphosphacycloocta-1,3,5,7-tetraene

• CAS RN:
• 68294-34-8

• Formula:
• C32H64N12P4

• InChI:
• InChI=1S/C32H64N12P4/c1-2-18-37(17-1)45(38-19-3-4-20-38)33-46(39-21-5-6-22-39,40-23-7-8-24-40)35-48(43-29-13-14-30-43,44-31-15-16-32-44)36-47(34-45,41-25-9-10-26-41)42-27-11-12-28-42/h1-32H2

• InChIKey:
• RRBKVDUFWLMNAC-UHFFFAOYSA-N

• 2,2,4,4,6,6,8,8-Octapyrrolidin-1-yl-1,3,5,7-tetraza-2lambda5,4lambda5,6lambda5,8lambda5-tetraphosphacycloocta-1,3,5,7-tetraene, also known as 2,2,4,4,6,6,8,8-Octapyrrolidin-1-yl-1,3,5,7-tetraza-2lambda5,4lambda5,6lambda5,8lambda5-tetraphosphacycloocta-1,3,5,7-tetraene, is a useful research compound. Its molecular formula is C32H64N12P4 and its molecular weight is 740.8 g/mol. The purity is usually 95%.

(E)-1-(2-(allylthio)-1H-benzo[d]imidazol-1-yl)-3-(4-fluorophenyl)prop-2-en-1-one

In Stock

• CAS RN:
• 327094-34-8

• Formula:
• C19H15FN2OS

• InChI:
• InChI=1S/C19H15FN2OS/c1-2-13-24-19-21-16-5-3-4-6-17(16)22(19)18(23)12-9-14-7-10-15(20)11-8-14/h2-12H,1,13H2/b12-9+

• InChIKey:
• OUFUZKAKNZOREC-FMIVXFBMSA-N

• (E)-1-(2-(allylthio)-1H-benzo[d]imidazol-1-yl)-3-(4-fluorophenyl)prop-2-en-1-one is a useful research compound. Its molecular formula is C19H15FN2OS and its molecular weight is 338.4. The purity is usually 95%.

2-(3-(3-chloro-4-methylphenyl)-7-oxo-3H-[1,2,3]triazolo[4,5-d]pyrimidin-6(7H)-yl)-N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)acetamide

In Stock

• CAS RN:
• 872594-34-8

• Formula:
• C21H17ClN6O4

• InChI:
• InChI=1S/C21H17ClN6O4/c1-12-2-4-14(9-15(12)22)28-20-19(25-26-28)21(30)27(11-23-20)10-18(29)24-13-3-5-16-17(8-13)32-7-6-31-16/h2-5,8-9,11H,6-7,10H2,1H3,(H,24,29)

• InChIKey:
• DBFAEGBDDMPZHB-UHFFFAOYSA-N

• 2-(3-(3-chloro-4-methylphenyl)-7-oxo-3H-[1,2,3]triazolo[4,5-d]pyrimidin-6(7H)-yl)-N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)acetamide is a useful research compound. Its molecular formula is C21H17ClN6O4 and its molecular weight is 452.86. The purity is usually 95%.

N-(2-(6-((2-chloro-6-fluorobenzyl)thio)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)ethyl)benzamide

In Stock

• CAS RN:
• 872994-34-8

• Formula:
• C21H17ClFN5OS

• InChI:
• InChI=1S/C21H17ClFN5OS/c22-16-7-4-8-17(23)15(16)13-30-20-10-9-18-25-26-19(28(18)27-20)11-12-24-21(29)14-5-2-1-3-6-14/h1-10H,11-13H2,(H,24,29)

• InChIKey:
• NBIJYDADTMLFLS-UHFFFAOYSA-N

• N-(2-(6-((2-chloro-6-fluorobenzyl)thio)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)ethyl)benzamide is a useful research compound. Its molecular formula is C21H17ClFN5OS and its molecular weight is 441.91. The purity is usually 95%.

3-(2,4-Dimethylphenyl)-4'-trifluoromethylpropiophenone

In Stock

• CAS RN:
• 898794-34-8

• Formula:
• C18H17F3O

• InChI:
• InChI=1S/C18H17F3O/c1-12-3-4-14(13(2)11-12)7-10-17(22)15-5-8-16(9-6-15)18(19,20)21/h3-6,8-9,11H,7,10H2,1-2H3

• InChIKey:
• XJKXTXRTNUAYPZ-UHFFFAOYSA-N

• 3-(2,4-Dimethylphenyl)-4'-trifluoromethylpropiophenone is a useful research compound. Its molecular formula is C18H17F3O and its molecular weight is 306.3 g/mol. The purity is usually 95%.

Methyl 2-[(3-pyridinylcarbonyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate

In Stock

• CAS RN:
• 301694-34-8

• Formula:
• C16H16N2O3S

• InChI:
• InChI=1S/C16H16N2O3S/c1-21-16(20)13-11-6-2-3-7-12(11)22-15(13)18-14(19)10-5-4-8-17-9-10/h4-5,8-9H,2-3,6-7H2,1H3,(H,18,19)

• InChIKey:
• YZEOWFRHFAPCKP-UHFFFAOYSA-N

• Methyl 2-[(3-pyridinylcarbonyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate is a useful research compound. Its molecular formula is C16H16N2O3S and its molecular weight is 316.4g/mol. The purity is usually 95%.

2-Chloro-5,7-difluorobenzo[D]thiazole

Usually In Stock

• CAS RN:
• 791594-34-8

• Formula:
• C7H2ClF2NS

• InChI:
• InChI=1S/C7H2ClF2NS/c8-7-11-5-2-3(9)1-4(10)6(5)12-7/h1-2H

• InChIKey:
• MSDJYMDOERLSEH-UHFFFAOYSA-N

• 2-Chloro-5,7-difluorobenzo[D]thiazole is a useful research compound. Its molecular formula is C7H2ClF2NS and its molecular weight is 205.61 g/mol. The purity is usually 95%.

N-{[5-(benzyloxy)-1H-indol-1-yl]acetyl}glycine

Usually In Stock

• CAS RN:
• 1190294-34-8

• Formula:
• C19H18N2O4

• InChI:
• InChI=1S/C19H18N2O4/c22-18(20-11-19(23)24)12-21-9-8-15-10-16(6-7-17(15)21)25-13-14-4-2-1-3-5-14/h1-10H,11-13H2,(H,20,22)(H,23,24)

• InChIKey:
• LKLYEHKNRATUDH-UHFFFAOYSA-N

• N-{[5-(benzyloxy)-1H-indol-1-yl]acetyl}glycine is a useful research compound. Its molecular formula is C19H18N2O4 and its molecular weight is 338.363. The purity is usually 95%.

3-fluoro-4-methoxy-N-(4-oxo-5,6,7,8-tetrahydro-4H-thiazolo[5,4-c]azepin-2-yl)benzamide

In Stock

• CAS RN:
• 1797094-34-8

• Formula:
• C15H14FN3O3S

• InChI:
• InChI=1S/C15H14FN3O3S/c1-22-11-5-4-8(7-9(11)16)13(20)19-15-18-10-3-2-6-17-14(21)12(10)23-15/h4-5,7H,2-3,6H2,1H3,(H,17,21)(H,18,19,20)

• InChIKey:
• RUQIGIKQPVXYLR-UHFFFAOYSA-N

• 3-fluoro-4-methoxy-N-(4-oxo-5,6,7,8-tetrahydro-4H-thiazolo[5,4-c]azepin-2-yl)benzamide is a useful research compound. Its molecular formula is C15H14FN3O3S and its molecular weight is 335.35. The purity is usually 95%.

3-(3,4-dichlorophenyl)-1-(7,8-dihydropyrido[4,3-d]pyrimidin-6(5H)-yl)propan-1-one

In Stock

• CAS RN:
• 1797894-34-8

• Formula:
• C16H15Cl2N3O

• InChI:
• InChI=1S/C16H15Cl2N3O/c17-13-3-1-11(7-14(13)18)2-4-16(22)21-6-5-15-12(9-21)8-19-10-20-15/h1,3,7-8,10H,2,4-6,9H2

• InChIKey:
• SMWZUAMIEXKDGW-UHFFFAOYSA-N

• 3-(3,4-dichlorophenyl)-1-(7,8-dihydropyrido[4,3-d]pyrimidin-6(5H)-yl)propan-1-one is a useful research compound. Its molecular formula is C16H15Cl2N3O and its molecular weight is 336.22. The purity is usually 95%.

N-[2-(2-Chlorophenyl)-2-methoxyethyl]pyrido[3,4-d]pyrimidin-4-amine

Usually In Stock

• CAS RN:
• 2379994-34-8

• Formula:
• C16H15ClN4O

• InChI:
• InChI=1S/C16H15ClN4O/c1-22-15(11-4-2-3-5-13(11)17)9-19-16-12-6-7-18-8-14(12)20-10-21-16/h2-8,10,15H,9H2,1H3,(H,19,20,21)

• InChIKey:
• PNTYWMUAKJTXKH-UHFFFAOYSA-N

• N-[2-(2-Chlorophenyl)-2-methoxyethyl]pyrido[3,4-d]pyrimidin-4-amine is a useful research compound. Its molecular formula is C16H15ClN4O and its molecular weight is 314.77. The purity is usually 95%.

N-(2-ethyl-6-methylphenyl)-1-phenylcyclopentane-1-carboxamide

In Stock

• CAS RN:
• 1022394-34-8

• Formula:
• C21H25NO

• InChI:
• InChI=1S/C21H25NO/c1-3-17-11-9-10-16(2)19(17)22-20(23)21(14-7-8-15-21)18-12-5-4-6-13-18/h4-6,9-13H,3,7-8,14-15H2,1-2H3,(H,22,23)

• InChIKey:
• KACKLNMWBZHINJ-UHFFFAOYSA-N

• N-(2-ethyl-6-methylphenyl)-1-phenylcyclopentane-1-carboxamide is a useful research compound. Its molecular formula is C21H25NO and its molecular weight is 307.4 g/mol. The purity is usually 95%.

1,3-Difluoro-2-(trichloromethoxy)benzene

In Stock

• CAS RN:
• 1404194-34-8

• Formula:
• C7H3Cl3F2O

• InChI:
• InChI=1S/C7H3Cl3F2O/c8-7(9,10)13-6-4(11)2-1-3-5(6)12/h1-3H

• InChIKey:
• NHNWOHIMURXURJ-UHFFFAOYSA-N

• 1,3-Difluoro-2-(trichloromethoxy)benzene is a useful research compound. Its molecular formula is C7H3Cl3F2O and its molecular weight is 247.4 g/mol. The purity is usually 95%.

photoGBI1

• CAS RN:
• 2146094-34-8

• Formula:
• C16H18N8

• InChI:
• InChI=1S/C16H18N8/c1-24(2)12-6-3-10(4-7-12)22-23-11-5-8-13-14(9-11)20-16(19-13)21-15(17)18/h3-9H,1-2H3,(H5,17,18,19,20,21)/b23-22+

• InChIKey:
• NMEODSUWILRIKP-GHVJWSGMSA-N

• photoGBI1 is a photocontrol inhibitor of the voltage-gated proton channel Hv1.